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This guide provides an objective comparison of the efficacy of two widely used salicylanilide
anthelmintics, Closantel and Rafoxanide, in sheep. The information presented is supported by
experimental data to aid in research, drug development, and informed decision-making.

Executive Summary

Closantel and Rafoxanide are both effective flukicides and nematocides used in sheep,
primarily targeting Fasciola hepatica (liver fluke) and Haemonchus contortus (barber's pole
worm). Both drugs share a similar mechanism of action, acting as uncouplers of oxidative
phosphorylation in parasites, which leads to their death. While both are structurally similar and
belong to the same chemical class, there are nuances in their efficacy against different
developmental stages of parasites and in their pharmacokinetic profiles. This guide delves into
the comparative efficacy, dosages, and experimental protocols from various studies.

Data Presentation: Quantitative Efficacy

The following tables summarize the quantitative data on the efficacy of Closantel and
Rafoxanide against Fasciola hepatica and Haemonchus contortus in sheep, as reported in
various studies.

Table 1. Comparative Efficacy against Fasciola hepatica in Sheep
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Drug Dosage Parasite Stage  Efficacy (%) Reference
Rafoxanide 7.5 mg/kg 6-week-old 86 [1]
Rafoxanide 2.5 mg/kg 10-week-old 88 [1]
Rafoxanide 7.5 mg/kg 42-day-old >85 [2]
Rafoxanide 7.5 mg/kg Adult 97.1 [3]
Rafoxanide 7.5 mg/kg Adult 64 [4]
) - Naturally
Rafoxanide Not Specified ] 91.8 [5]
acquired
Mature and
Closantel 10 mg/kg ) Controls both [6]
immature
Table 2: Comparative Efficacy against Haemonchus contortus in Sheep
Drug Dosage Strain Efficacy (%) Reference
Benzimidazole-
Closantel 10 mg/kg ] 91.24 - 98.23 [71[8]
resistant
Fenbendazole-
Closantel 10 mg/kg ) 100 [9]
resistant
Fenbendazole-
Closantel 5 mg/kg ] 100 [10]
resistant
-~ Sustained action
Closantel 7.5 mg/kg Not Specified [11]
for 4-5 weeks
-~ Sustained action
Closantel 15.0 mg/kg Not Specified [11]
for 6-7 weeks
) Fenbendazole-
Rafoxanide 7.5 mg/kg ] 100 [10]
resistant
) Unselected field
Rafoxanide 5 mg/kg 91.7 [12]
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Mechanism of Action

Both Closantel and Rafoxanide are salicylanilides that act as protonophores, uncoupling
oxidative phosphorylation in the mitochondria of the parasite.[13][14] This disruption of the
proton gradient across the inner mitochondrial membrane inhibits ATP synthesis, leading to a
rapid depletion of the parasite's energy reserves and ultimately, its death.
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Caption: Mechanism of action of Closantel and Rafoxanide.

Experimental Protocols

The efficacy data presented in this guide are derived from studies employing a range of
experimental protocols. A generalized workflow for these comparative efficacy studies is
outlined below.

Key Methodologies:

« Animal Models: Studies typically utilize sheep of various breeds, ages, and sexes.[10]
Animals are often confirmed to be parasite-free before the commencement of the
experiment.

« Infection: Sheep are either naturally infected or experimentally infected with a known number
of infective larvae (L3) of H. contortus or metacercariae of F. hepatica.[10][15]
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o Treatment Groups: Animals are randomly allocated to different treatment groups, including a
control group (untreated), a group treated with Closantel, and a group treated with
Rafoxanide.[10]

o Drug Administration: The drugs are administered orally as a drench at specified dosages
based on the body weight of the sheep.[10]

o Efficacy Assessment:

o Fecal Egg Count Reduction Test (FECRT): Fecal samples are collected from each animal
before and at specific intervals after treatment to count the number of parasite eggs per
gram of feces (EPG). The percentage reduction in EPG is then calculated.[10]

o Worm Burden Reduction: At the end of the study period (typically 10-14 days post-
treatment), animals are euthanized, and their gastrointestinal tracts or livers are examined
to recover and count the number of adult worms. The percentage reduction in worm
burden in the treated groups is calculated relative to the control group.[10]
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Caption: Generalized experimental workflow for efficacy trials.

Dosage and Administration

o Closantel: The recommended oral dose for sheep is typically 10 mg/kg body weight for the
treatment of H. contortus and both mature and immature stages of F. hepatica.[6][7][8] Some
studies have also evaluated doses of 5 mg/kg and 7.5 mg/kg for H. contortus.[10][11]
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» Rafoxanide: The standard oral dosage for sheep is 7.5 mg/kg body weight.[16][17][18] This
dosage has been shown to be effective against adult and immature liver flukes (older than 6
weeks) and various gastrointestinal nematodes.[17]

Important Considerations

» Cross-Resistance: As both Closantel and Rafoxanide belong to the salicylanilide class and
have a similar mode of action, there is a risk of cross-resistance.[19] It is advised not to use
these drugs interchangeably or in rotation to mitigate the development of resistance.[19]

o Spectrum of Activity: Both drugs are effective against blood-sucking parasites. Their efficacy
against immature stages of Fasciola hepatica can vary, with some studies suggesting better
activity of Closantel against a wider range of immature stages.

o Pharmacokinetics: Both drugs are highly bound to plasma proteins, which contributes to their
long half-lives in sheep (mean of 14.5 days for Closantel and 16.6 days for Rafoxanide),
providing a sustained therapeutic effect.[1]

Conclusion

Both Closantel and Rafoxanide are valuable tools for the control of important parasitic
infections in sheep. While their efficacy against adult Haemonchus contortus and mature
Fasciola hepatica is comparable, differences may exist in their activity against immature fluke
stages. The choice of anthelmintic should be based on the specific parasite challenge, the age
of the parasites, and local resistance patterns. Prudent use of these drugs, as part of an
integrated parasite control program, is crucial to maintain their efficacy and minimize the
development of resistance.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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